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Compound of Interest

Compound Name: De-O-methylacetovanillochromene

Cat. No.: B014857 Get Quote

Despite interest in the broader class of benzopyran-containing compounds for their diverse

biological activities, specific information on the use of De-O-methylacetovanillochromene as

a chemical probe in cell signaling research is not currently available in published scientific

literature. While its parent compounds and related benzopyran derivatives have been

investigated for various therapeutic properties, including anticancer and anti-inflammatory

effects, De-O-methylacetovanillochromene itself remains an uncharacterized molecule in the

context of cell signaling pathways.

The benzopyran scaffold, a core structure in De-O-methylacetovanillochromene, is found in

a variety of naturally occurring and synthetic molecules that exhibit significant biological effects.

[1] These effects are often attributed to their ability to interact with a range of cellular targets,

thereby modulating signaling cascades involved in processes like cell proliferation,

inflammation, and apoptosis.[1][2] However, the specific cellular targets and mechanisms of

action for De-O-methylacetovanillochromene have not been elucidated.

A Glimpse into the Potential of Related Benzopyran
Derivatives
Research into analogous benzopyran structures offers a speculative look into the potential

applications of De-O-methylacetovanillochromene. For instance, various 1H-2-benzopyran-

1-one derivatives have been synthesized and evaluated for their pharmacological activities,

demonstrating that modifications to the core structure can significantly influence their biological
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effects.[3][4] Studies on other complex benzopyran derivatives have shown activities such as

the inhibition of cancer cell proliferation and antimicrobial effects.[1][5]

The general mechanism of action for some bioactive benzopyran compounds involves the

modulation of key signaling pathways. For example, some derivatives have been shown to

induce apoptosis, or programmed cell death, in cancer cells.[2] This process is often mediated

through the intrinsic or extrinsic apoptotic pathways, which involve a cascade of protein

interactions that ultimately lead to cell death.

The Path Forward: Characterizing De-O-
methylacetovanillochromene
To establish De-O-methylacetovanillochromene as a useful chemical probe, a systematic

series of investigations would be required. The initial steps would involve synthesizing and

purifying the compound, followed by a comprehensive screening to identify its biological

activities.

A hypothetical workflow for characterizing a novel benzopyran derivative like De-O-
methylacetovanillochromene is outlined below. This workflow is based on standard practices

in chemical biology and drug discovery and is not based on any existing data for this specific

compound.

Compound Synthesis & Purity Initial Biological Screening
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(e.g., High-Content Imaging)
Affinity Chromatography-Mass
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Caption: A hypothetical workflow for characterizing a novel chemical probe.
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Hypothetical Signaling Pathway Modulation
Should De-O-methylacetovanillochromene be found to induce apoptosis, a common activity

for this class of compounds, it could potentially modulate a signaling pathway such as the one

depicted below. This diagram illustrates a simplified, generic apoptosis pathway and does not

represent confirmed interactions for De-O-methylacetovanillochromene.

De-O-methylacetovanillochromene
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Cellular Target
(Unknown)
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Initiates cascade
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Caption: A hypothetical apoptosis signaling pathway.
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In conclusion, while the chemical structure of De-O-methylacetovanillochromene places it

within a class of biologically interesting molecules, there is currently no scientific literature to

support its use as a chemical probe in cell signaling. The application notes, protocols, and

quantitative data requested cannot be generated without dedicated research to characterize its

biological activity and mechanism of action. Future studies are necessary to determine if De-O-
methylacetovanillochromene holds any promise as a tool for dissecting cellular signaling

pathways. Researchers interested in this molecule would need to undertake foundational

research to establish its biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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